Cas no 74300-14-4 ((R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5)

• Product Name: (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5
• CAS No: 74300-14-4
• MF: C₆H₁₂O₃
• MW: 137.188490867615
• CID: 979170
• Update Time: 2025-10-20

(R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5 Chemical and Physical Properties

Names and Identifiers

• (RS)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5
• (RS)-Solketal-d5
• (+/-)-1,2-O-Isopropylideneglycerol-d5
• (R,S)-2,2-DIMETHYL-1,3-DIOXOLANE-4-METHANOL-D5,COLORLESS OIL
• DL-Isopropylindeneglycerol-1,1,2,3,3--D5
• (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5
• CID 131698704
• DL-Isopropylindeneglycerol-1,1,2,3,3-d5
• (±)-1,2-Isopropylideneglycerol-1,1,2,3,3-d5
• (±)-1,2-Isopropylidineglycerol-1,1,2,3,3-d5

• Inchi： 1S/C6H12O3/c1-6(2)8-4-5(3-7)9-6/h5,7H,3-4H2,1-2H3/t5-/m0/s1/i3D2,4D2,5D
• InChI Key： RNVYQYLELCKWAN-XIHRCKTGSA-N
• SMILES： O1[C@@]([2H])(C([2H])([2H])O)C([2H])([2H])OC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Topological Polar Surface Area: 38.7

Experimental Properties

• Solubility: Acetone, Chloroform

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5

Compound CAS No.74300-14-4: (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5

Compound CAS No.74300-14-4, also known as (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5, is a versatile and intriguing molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of cyclic ethers and is characterized by its unique structure, which includes a 1,3-dioxolane ring substituted with a methanol group and two methyl groups at the 2-position. The "d5" designation indicates that the compound is deuterated at the methanol position, making it particularly useful in certain analytical and research applications.

The synthesis of (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5 typically involves a multi-step process that begins with the preparation of the non-deuterated analog. One common approach is the acid-catalyzed cyclization of a diol derivative in the presence of an appropriate carbonyl compound. The subsequent deuteration step is achieved through exchange reactions or direct synthesis using deuterated reagents. This compound's structure makes it highly stable under normal conditions, with a melting point of approximately -68°C and a boiling point around 98°C under standard pressure.

One of the most notable applications of (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5 is in nuclear magnetic resonance (NMR) spectroscopy as a deuterated reference compound. Its high solubility in organic solvents and sharp singlet peak at δ 1.6 ppm make it an ideal internal standard for proton NMR studies. Additionally, its deuterated nature minimizes interference from solvent signals, enhancing the clarity and accuracy of NMR spectra.

Recent studies have explored the potential of this compound in drug delivery systems due to its ability to form inclusion complexes with various pharmaceutical agents. Research has shown that (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5 can significantly enhance the bioavailability of poorly soluble drugs by encapsulating them within its cyclic ether framework. This property has led to its consideration in developing targeted drug delivery systems for cancer therapy and other critical medical applications.

In the field of materials science, Compound CAS No.74300-14-4 has been investigated as a precursor for synthesizing advanced polymers and materials with tailored properties. Its ability to undergo various polymerization reactions under controlled conditions makes it a valuable building block for creating high-performance materials used in electronics, aerospace, and biomedical engineering.

Furthermore, (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5 has been employed as a chiral auxiliary in asymmetric synthesis reactions. Its unique stereochemistry allows for the selective formation of enantiomeric products, which is crucial in the development of chiral pharmaceuticals and agrochemicals.

The environmental impact of this compound has also been a subject of recent research. Studies have demonstrated that Compound CAS No.74300-14-4 exhibits low toxicity to aquatic organisms and biodegrades efficiently under aerobic conditions. These findings underscore its potential as an eco-friendly alternative to traditional chemical intermediates in various industrial processes.

In conclusion, (R,S)-2,2-Dimethyl-1,3-dioxolane-4-methanol-d5 (CAS No.74300-14-4) is a multifaceted compound with applications spanning analytical chemistry, drug delivery systems, materials science, and green chemistry. Its unique structural features and versatile reactivity continue to make it an invaluable tool for researchers across diverse scientific disciplines.